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Compound of Interest

Compound Name: 2-Morpholinobenzaldehyde

Cat. No.: B119794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Morpholinobenzaldehyde, identified by CAS number 58028-76-5, is a substituted aromatic

aldehyde featuring a morpholine ring attached to the ortho position of a benzaldehyde

molecule.[1] This strategic placement of the morpholine moiety, a privileged heterocycle in

medicinal chemistry, makes 2-Morpholinobenzaldehyde a valuable building block for the

synthesis of complex organic molecules and pharmaceutical intermediates.[2] Its dual

functionality—a reactive aldehyde group and a versatile morpholine ring—allows for a wide

range of chemical transformations, positioning it as a key precursor in the development of

novel therapeutic agents and other fine chemicals. This document provides a comprehensive

overview of its chemical properties, synthesis protocols, and significant applications in research

and drug discovery.

Core Properties
The fundamental properties of 2-Morpholinobenzaldehyde are summarized below, providing

essential data for its handling, storage, and use in experimental settings.

Table 1: Chemical Identifiers and Descriptors
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Identifier Value

CAS Number 58028-76-5[1]

Molecular Formula C₁₁H₁₃NO₂[1][3]

Synonyms
2-(4-Morpholinyl)benzaldehyde, 4-(2-

Formylphenyl)morpholine[1]

SMILES C1COCCN1C2=CC=CC=C2C=O[1]

MDL Number MFCD00662562[1]

Table 2: Physicochemical Properties
Property Value

Molecular Weight 191.23 g/mol [3][4]

Appearance
Data not available for 2-isomer; 4-isomer is a

light yellow to orange powder/crystal.[5]

Melting Point
Data not available for 2-isomer; 4-isomer is 65-

69 °C.[5]

Boiling Point (Predicted)
Data not available for 2-isomer; 4-isomer is

365.5 ± 37.0 °C.[5][6]

Density (Predicted)
Data not available for 2-isomer; 4-isomer is 1.2

± 0.1 g/cm³.[6]

Solubility
Data not available for 2-isomer; 4-isomer is

soluble in methanol.[5]

pKa (Predicted)
Data not available for 2-isomer; 4-isomer is 1.87

± 0.40.[5][7]

Table 3: Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://www.chemical-suppliers.eu/enp/morpholinobenzaldehyde-PX461745
http://www.chemical-suppliers.eu/enp/morpholinobenzaldehyde-PX461745
https://www.chemscene.com/58028-76-5.html
http://www.chemical-suppliers.eu/enp/morpholinobenzaldehyde-PX461745
http://www.chemical-suppliers.eu/enp/morpholinobenzaldehyde-PX461745
http://www.chemical-suppliers.eu/enp/morpholinobenzaldehyde-PX461745
https://www.chemscene.com/58028-76-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinobenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information

Hazard Class Irritant[1]

Hazard Symbol Xi[1]

Risk Codes R52: Harmful to aquatic organisms.[1]

Safety Codes S24/25: Avoid contact with skin and eyes.[1]

Personal Protective Equipment
Wear suitable protective clothing, gloves, and

safety goggles.[8][9]

Storage
Store in a tightly closed container in a cool, dry,

well-ventilated place.[8]

Synthesis and Reactivity
The primary route for synthesizing 2-Morpholinobenzaldehyde is through a nucleophilic

aromatic substitution reaction. This involves reacting an ortho-substituted benzaldehyde,

typically with a good leaving group like fluorine or chlorine (e.g., 2-fluorobenzaldehyde), with

morpholine in the presence of a base.

Experimental Protocol: Synthesis of
Morpholinobenzaldehydes
The following is a generalized protocol adapted from the synthesis of the isomeric 4-

Morpholinobenzaldehyde, which follows the same chemical principles.[10]

Materials:

2-Fluorobenzaldehyde (or 2-Chlorobenzaldehyde)

Morpholine

Anhydrous Potassium Carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Deionized Water
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Methanol

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve 2-fluorobenzaldehyde (1.0 eq) in DMF.

Addition of Reagents: Add morpholine (1.5 eq) and anhydrous potassium carbonate (2.0 eq)

to the solution.

Reaction Conditions: Heat the mixture to 100°C and stir at reflux for 12-24 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and

concentrate it under reduced pressure to remove the DMF.

Precipitation: Slowly pour the resulting concentrate into ice-cold water with vigorous stirring

to precipitate the product.

Isolation: Collect the solid precipitate by vacuum filtration and wash it thoroughly with

deionized water.

Purification: Recrystallize the crude product from methanol to yield pure 2-
Morpholinobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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